Cas no 390810-90-9 (Benzoic acid, 2,5-bis(phenylethynyl)-, methyl ester)

• Product Name: Benzoic acid, 2,5-bis(phenylethynyl)-, methyl ester
• CAS No: 390810-90-9
• MF: C₂₄H₁₆O₂
• MW: 336.382646560669
• CID: 1495937
• Update Time: 2024-08-23

Benzoic acid, 2,5-bis(phenylethynyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,5-bis(phenylethynyl)-, methyl ester
• Benzoic acid, 2,5-bis(2-phenylethynyl)-, methyl ester

• Inchi： 1S/C24H16O2/c1-26-24(25)23-18-21(13-12-19-8-4-2-5-9-19)15-17-22(23)16-14-20-10-6-3-7-11-20/h2-11,15,17-18H,1H3
• InChI Key： RJBWILLXLMAVJX-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(C#CC2=CC=CC=C2)=CC=C1C#CC1=CC=CC=C1

Computed Properties

• Exact Mass: 336.11508

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 524.2±45.0 °C(Predicted)
• PSA: 26.3